3-amino-1-(1-ethyl-1H-pyrazol-5-yl)piperidin-2-one

• IUPAC Name: 3-amino-1-(2-ethylpyrazol-3-yl)piperidin-2-one
• InChI: InChI=1S/C10H16N4O/c1-2-14-9(5-6-12-14)13-7-3-4-8(11)10(13)15/h5-6,8H,2-4,7,11H2,1H3
• InChI Key: VWNHPXXOSRTVSL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)N2CCCC(C2=O)N
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol
• CAS No.: 1803580-59-7

Description

“3-amino-1-(1-ethyl-1H-pyrazol-5-yl)piperidin-2-one” is a compound with the CAS Number: 1803580-59-7. It has a molecular weight of 208.26. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H16N4O/c1-2-14-9(5-6-12-14)13-7-3-4-8(11)10(13)15/h5-6,8H,2-4,7,11H2,1H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is an oil at room temperature. Unfortunately, other specific physical and chemical properties like boiling point, density, solubility, etc., are not available in the retrieved data.

Scientific Research Applications

Synthesis and Characterization

• One-Step Synthesis Methods : Compounds similar to 3-amino-1-(1-ethyl-1H-pyrazol-5-yl)piperidin-2-one have been synthesized using one-step methods. For example, the three-component condensation of 4-piperidinones, 5-pyrazolones, and malononitrile has been demonstrated as a convenient synthesis method for producing substituted derivatives. This approach highlights the versatility in synthesizing complex molecules through relatively simple reactions (Shestopalov et al., 2002).

• Hybrid Molecules for Drug Discovery : Hybrid analogues involving thiazole-aminopiperidine have been designed and synthesized for their potential as novel Mycobacterium tuberculosis GyrB inhibitors. Such studies indicate the role of similar compounds in developing new antimicrobial agents (Jeankumar et al., 2013).

• Electrochemical Synthesis Approaches : Electrochemical methods have been explored for the synthesis of related compounds, offering milder conditions and higher yields compared to traditional chemical synthesis, underscoring the importance of electrochemistry in medicinal chemistry (Shestopalov et al., 2003).

Potential Applications

• Antimicrobial and Anticancer Agents : Novel pyrazole derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities. Such compounds, through their structural diversity, offer new avenues for the development of treatments against various diseases (Hafez et al., 2016).

• Antituberculosis Activity : Design and synthesis of hybrid molecules have shown promise in inhibiting Mycobacterium tuberculosis, indicating the role of similar structures in targeting bacterial infections (Jeankumar et al., 2013).

• Catalyst-Free Synthesis : Research into catalyst-free synthesis methods for related compounds underscores the ongoing efforts to develop more sustainable and environmentally friendly chemical synthesis techniques (Ghandi et al., 2017).

Safety and Hazards

The compound has been assigned the GHS05 and GHS07 pictograms, indicating that it may cause harm if swallowed, cause skin irritation, cause serious eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and others.

Mechanism of Action

Mode of Action

Based on its structural similarity to other pyrazole derivatives, it may interact with its targets through hydrogen bonding or hydrophobic interactions .

Result of Action

The molecular and cellular effects of 3-amino-1-(1-ethyl-1H-pyrazol-5-yl)piperidin-2-one are currently unknown